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Abstract
Carbetamide, a selective systemic herbicide of the carbamate chemical class, plays a

significant role in contemporary agricultural weed management strategies. Primarily utilized for

the control of annual grasses and some broadleaf weeds, its efficacy is particularly noted in

oilseed rape, leguminous crops, and pastures. This technical guide provides an in-depth

analysis of carbetamide, focusing on its mechanism of action, spectrum of activity, application

protocols, and environmental fate. Quantitative data from efficacy trials are presented,

alongside detailed experimental methodologies. Furthermore, this guide illustrates the key

molecular pathways and experimental workflows using Graphviz visualizations to facilitate a

deeper understanding for research and development professionals.

Introduction
Carbetamide is a soil-acting and foliar-applied herbicide valued for its pre- and post-

emergence activity.[1] It is absorbed primarily by the roots of germinating weeds, with some

uptake through the leaves of emerged plants.[2][3] Its unique mode of action and rotational

benefits make it a valuable tool in integrated weed management (IWM) programs, particularly

in combating herbicide-resistant weed populations.[2][4] This document serves as a

comprehensive resource, consolidating technical information for professionals engaged in

herbicide research and development.
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Mechanism of Action
Carbetamide is classified under the HRAC (Herbicide Resistance Action Committee) Group 23

(legacy Group E), functioning as a mitosis inhibitor. Its primary mode of action is the disruption

of microtubule polymerization in plant cells.

Microtubules are essential components of the cytoskeleton, playing a critical role in cell division

(mitosis), cell wall formation, and intracellular transport. Carbetamide binds to tubulin, the

protein subunit of microtubules, preventing their assembly. This inhibition of microtubule

formation disrupts the mitotic spindle apparatus, which is necessary for the proper segregation

of chromosomes during cell division. Consequently, cell division is arrested, leading to the

cessation of growth in susceptible weeds. Emerging seedlings may fail to emerge, or those that

do will exhibit stunted growth and severe root pruning.
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Figure 1: Carbetamide's Molecular Mechanism of Action
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Caption: Carbetamide's molecular mechanism of action.
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Spectrum of Activity and Efficacy Data
Carbetamide is effective against a range of problematic annual grass weeds and some

broadleaf species. Its primary targets include:

Grasses: Annual Ryegrass (Lolium rigidum), Barley Grass (Hordeum spp.), Brome Grass

(Bromus spp.), Blackgrass (Alopecurus myosuroides), and Meadowgrass (Poa spp.).

Broadleaf Weeds: Common Chickweed (Stellaria media), Speedwell (Veronica spp.), Red

Deadnettle (Lamium purpureum), and Mayweed (Matricaria spp.).

Efficacy is influenced by factors such as weed species, growth stage, application timing, and

environmental conditions.

Table 1: Efficacy of Carbetamide on Annual Ryegrass (Lolium rigidum)
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Application
Timing

Application
Rate (g
a.i./ha)

Weed
Control (%)
at 35 DAS

Weed
Control (%)
at 85 DAS

Crop Reference

Incorporated

by Sowing

(IBS)

1002 >90 >95 Canola

Incorporated

by Sowing

(IBS)

2100 >90 >95 Canola

Post-sowing

Pre-

emergence

(PSPE)

1002 >90 >95 Canola

Post-sowing

Pre-

emergence

(PSPE)

2100 >90 >95 Canola

Early Post-

emergence

(EPE)

1002 70-78 82 Canola

Early Post-

emergence

(EPE)

2100 70-78 >95 Canola

DAS: Days After Sowing

Table 2: Comparative Efficacy of Carbetamide and Propyzamide on Brome Grass
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Herbicide Application Rate
Weed Control (%)
at 3 months

Reference

Carbetamide 900 WG 1.1 kg/ha 77

Carbetamide 900 WG 1.7 kg/ha 82

Carbetamide 900 WG 2.3 kg/ha 90

Propyzamide 500 SC 1.0 L/ha 90

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of herbicide efficacy trials.

The following protocol is a representative example for a field trial assessing the efficacy of

carbetamide on Lolium rigidum.

4.1. Experimental Design

A randomized complete block design (RCBD) with four replications is recommended to account

for field variability. Plot sizes should be adequate to minimize edge effects and allow for

representative sampling, for instance, 2 x 10 meters. Treatments should include a range of

carbetamide application rates, an untreated control, and a relevant industry standard herbicide

for comparison.
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Figure 2: General Workflow for a Carbetamide Efficacy Trial
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Caption: General workflow for a carbetamide efficacy trial.

4.2. Plant Material and Sowing

Seeds of a susceptible and, if relevant, a known resistant biotype of Lolium rigidum are sown at

a target density to ensure a uniform infestation. The crop species, such as canola or faba
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beans, is sown according to standard agronomic practices.

4.3. Herbicide Application

Herbicides are applied using a calibrated research plot sprayer to ensure accurate and uniform

application. Application parameters, including water volume (e.g., 50-150 L/ha for ground

application), nozzle type, and pressure, should be recorded. For pre-emergence applications,

treatments are applied to the soil surface before crop and weed emergence. For post-

emergence applications, treatments are applied at a specific weed growth stage (e.g., 2-3 leaf

stage).

4.4. Efficacy Assessment

Weed control efficacy is typically assessed visually at multiple time points after application

(e.g., 14, 28, and 56 days). A percentage scale is used, where 0% represents no control and

100% represents complete weed death. Additionally, quantitative assessments such as weed

density (plants/m²) and biomass (g/m²) are conducted by harvesting quadrats from each plot.

Crop phytotoxicity is also visually assessed.

4.5. Statistical Analysis

Data are subjected to Analysis of Variance (ANOVA) to determine significant differences

between treatments. Dose-response curves can be fitted to the data to calculate the effective

dose required to achieve 50% (ED50) or 90% (ED90) weed control.

Resistance Management
The repeated use of herbicides with the same mode of action can lead to the selection of

resistant weed biotypes. To ensure the long-term efficacy of carbetamide, the following

resistance management strategies are recommended:

Rotation of Herbicides: Rotate carbetamide with herbicides from different HRAC groups.

Tank Mixtures: Use carbetamide in tank mixtures with other effective herbicides that have

different modes of action.
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Integrated Weed Management (IWM): Incorporate non-chemical weed control methods such

as crop rotation, tillage, and competitive crop cultivars.

Application Frequency: To mitigate the risk of enhanced microbial degradation, it is advised

to apply carbetamide to the same field no more than once every four years.

Figure 3: Integrated Resistance Management for Carbetamide
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Caption: Integrated resistance management for carbetamide.

Environmental Fate
The persistence and mobility of carbetamide in the environment are key considerations for its

sustainable use.

Soil Degradation: Carbetamide is primarily degraded in the soil by microbial activity.

Repeated applications can lead to enhanced biodegradation, where specific microbial

populations adapt to utilize the herbicide as a carbon and energy source, resulting in its

faster breakdown. This can reduce the residual activity and efficacy of subsequent

applications. The half-life of carbetamide can be significantly reduced in soils with a history

of its application.

Mobility: Carbetamide has moderate mobility in soil due to its water solubility and low

adsorption to organic matter. This allows it to be available in the soil solution for root uptake

by weeds.
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Conclusion
Carbetamide remains a valuable herbicide for modern agricultural systems, offering effective

control of key grass weeds and contributing to diverse herbicide resistance management

programs. A thorough understanding of its mechanism of action, spectrum of activity, and

environmental behavior, as detailed in this guide, is essential for its judicious and sustainable

use. Further research into its broader effects on plant signaling pathways could unveil new

opportunities for optimizing its performance and developing novel weed management

strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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